molecular formula C10H12F2N2O4S B2963061 2-(2-{[(Tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid CAS No. 2225136-75-2

2-(2-{[(Tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid

Cat. No.: B2963061
CAS No.: 2225136-75-2
M. Wt: 294.27
InChI Key: CAFIRNJIKQISHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a type of organic compound known as pyridinecarboxylic acids and derivatives . These are compounds containing a pyridine ring bearing a carboxylic acid group or a derivative thereof .


Synthesis Analysis

The synthesis of this compound involves the use of di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base .


Molecular Structure Analysis

The molecular weight of this compound is 272.33 . The 1H-NMR and 13C-NMR data provide information about the structure of the molecule .


Chemical Reactions Analysis

The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . Removal of the BOC group in amino acids can be accomplished with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol .


Physical and Chemical Properties Analysis

The compound has a molecular weight of 272.33 . It has a yield of 95% and a Rf value of 0.31 (ether/ methanol: 9/1) .

Scientific Research Applications

Synthesis of Complex Organic Molecules

The synthesis of complex organic molecules, including those with thiazolyl and difluoroacetic acid components, is a key area of research. For instance, the work by López et al. (2000) describes the synthesis of (Z)-2-(2-formamido-4-thiazolyl)-2-(substituted alkoxyimino) acetic acids through a sequence of reactions that include the use of tert-butyl acetoacetate and sodium nitrite, leading to higher yields compared to traditional methods (López et al., 2000). This research demonstrates the versatility of tert-butyl groups in synthesizing complex organic structures, potentially applicable to the compound .

Modifications for Improved Reactivity

Research on the palladium-catalyzed tert-butoxycarbonylation of trifluoroacetimidoyl iodides by Amii et al. (2000) illustrates the utility of tert-butoxycarbonyl groups in modifying reactivity. The study found that using DMF or DMI as an additive significantly enhances the formation of tert-butyl iminoesters, which are precursors to fluorinated alpha-amino acids (Amii et al., 2000). This highlights the importance of functional group manipulation in synthesizing compounds with specific properties, relevant to the modification of thiazolyl-difluoroacetic acids for targeted applications.

Development of Peptide Synthesis Techniques

The use of tert-butyl and related groups in the solid-phase synthesis of peptides is another significant area of application. For example, Albericio and Bárány (1991) explored the use of tert-butyl groups in the synthesis of protected peptide segments, emphasizing the efficiency of these groups in peptide chain assembly and the potential for synthesizing complex biological molecules (Albericio & Bárány, 1991).

Fluorine Chemistry and Medicinal Chemistry Applications

Tressler and Zondlo (2014) investigated perfluoro-tert-butyl hydroxyproline as a tool in 19F NMR, demonstrating the unique properties conferred by perfluoro-tert-butyl groups in biochemical probes (Tressler & Zondlo, 2014). This research indicates the potential of fluorinated tert-butyl groups in enhancing the utility of compounds for biochemical analysis, relevant to the development of compounds like 2-(2-{[(Tert-butoxy)carbonyl]amino}-1,3-thiazol-4-yl)-2,2-difluoroacetic acid in medicinal chemistry and diagnostics.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

Properties

IUPAC Name

2,2-difluoro-2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazol-4-yl]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12F2N2O4S/c1-9(2,3)18-8(17)14-7-13-5(4-19-7)10(11,12)6(15)16/h4H,1-3H3,(H,15,16)(H,13,14,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CAFIRNJIKQISHT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)NC1=NC(=CS1)C(C(=O)O)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12F2N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.